Cas no 1142197-19-0 (2-bromo-5-tert-butylpyridine)

• Product Name: 2-bromo-5-tert-butylpyridine
• CAS No: 1142197-19-0
• MF: C₉H₁₂BrN
• MW: 214.102281570435
• MDL: MFCD11869554
• CID: 1201666
• PubChem ID: 45788479
• Update Time: 2025-10-22

2-bromo-5-tert-butylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-tert-butylpyridine
• 2-Bromo-5-tert-butyl-pyridine
• 2-Bromo-5-t-butylpyridine
• SY028938
• IOGKQDRGOUALAS-UHFFFAOYSA-N
• DB-313724
• 2-BROMO-5-(TERT-BUTYL)PYRIDINE
• EN300-104659
• MB10299
• CS-0133660
• AKOS015940132
• SCHEMBL13010773
• P18025
• Pyridine, 2-bromo-5-(1,1-dimethylethyl)-
• AS-79088
• 1142197-19-0
• MFCD11869554

• MDL： MFCD11869554
• Inchi： 1S/C9H12BrN/c1-9(2,3)7-4-5-8(10)11-6-7/h4-6H,1-3H3
• InChI Key： IOGKQDRGOUALAS-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)C(C)(C)C

Computed Properties

• Exact Mass: 213.01531g/mol
• Monoisotopic Mass: 213.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.293±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 254.3±20.0 ºC (760 Torr),
• Flash Point: 107.6±21.8 ºC,
• Solubility: Very slightly soluble (0.64 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-bromo-5-tert-butylpyridine

Comprehensive Overview of 2-Bromo-5-tert-butylpyridine (CAS No. 1142197-19-0): Properties, Applications, and Industry Insights

In the rapidly evolving field of organic chemistry, 2-bromo-5-tert-butylpyridine (CAS No. 1142197-19-0) has garnered significant attention due to its unique structural properties and versatile applications. This heterocyclic compound, featuring a pyridine ring substituted with a bromo group at the 2-position and a bulky tert-butyl group at the 5-position, serves as a critical intermediate in pharmaceuticals, agrochemicals, and material science. Its molecular formula, C₉H₁₂BrN, and molecular weight of 214.10 g/mol make it a valuable building block for synthetic chemists.

The growing demand for 2-bromo-5-tert-butylpyridine is closely tied to its role in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in drug discovery. Researchers frequently search for "pyridine derivatives in medicinal chemistry" or "bromopyridine applications," reflecting the compound's relevance in designing kinase inhibitors and antiviral agents. Recent studies highlight its utility in creating high-performance liquid crystals and organic light-emitting diodes (OLEDs), aligning with the surge in interest around "advanced materials for optoelectronics."

From a synthetic perspective, CAS 1142197-19-0 exhibits remarkable stability under standard conditions, with a melting point ranging between 45-50°C and a boiling point of approximately 280°C. Its solubility in organic solvents like dichloromethane and ethyl acetate facilitates its use in multistep synthesis. Industry professionals often inquire about "scalable synthesis of brominated pyridines" or "purification methods for 2-bromo-5-tert-butylpyridine," underscoring the need for optimized production protocols.

Environmental and regulatory considerations are also paramount. While 2-bromo-5-tert-butylpyridine is not classified as hazardous under current guidelines, proper handling protocols—such as using PPE and ensuring adequate ventilation—are recommended. Searches for "green chemistry alternatives for halogenated compounds" indicate a shift toward sustainable practices, prompting innovations in catalytic bromination techniques to reduce waste.

In conclusion, 2-bromo-5-tert-butylpyridine (CAS No. 1142197-19-0) stands at the intersection of innovation and practicality. Its applications span life sciences, materials engineering, and beyond, making it a cornerstone of modern synthetic chemistry. As research continues to explore its potential, this compound will likely remain a focal point for both academic and industrial advancements.